Cas no 1781631-82-0 ((8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol)

• Product Name: (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
• CAS No: 1781631-82-0
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD34183810
• CID: 5637831
• PubChem ID: 83825102
• Update Time: 2025-06-12

(8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1781631-82-0
• EN300-28253553
• (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
• (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)met hanol
• 2H-1,4-Benzoxazine-2-methanol, 8-bromo-3,4-dihydro-

• MDL： MFCD34183810
• Inchi： 1S/C9H10BrNO2/c10-7-2-1-3-8-9(7)13-6(5-12)4-11-8/h1-3,6,11-12H,4-5H2
• InChI Key： PDUXLDWXVQZIGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(CO)CN2

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.543±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: 14.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on (8-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol

(8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol: A Comprehensive Overview

(8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol (CAS No. 1781631-82-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol make it an intriguing candidate for further investigation in various biomedical contexts.

The chemical structure of (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol consists of a benzoxazine ring with a bromine substituent at the 8-position and a methanol group attached to the 2-position. This specific arrangement of functional groups imparts unique properties to the molecule, including enhanced solubility and reactivity. The bromine substituent is particularly noteworthy as it can influence the compound's pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for drug design and optimization.

Recent studies have highlighted the potential of (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, researchers have explored its role in the development of novel antiviral agents and anticancer drugs. The compound's ability to modulate specific cellular pathways and interact with key biomolecules makes it a promising lead for further medicinal chemistry efforts.

In the realm of antiviral research, (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol has shown potential as a precursor for compounds that can inhibit viral replication. Studies have demonstrated that derivatives of this compound can effectively target viral enzymes and disrupt their function, thereby reducing viral load and preventing the spread of infection. This property is particularly relevant in the context of emerging viral threats and the need for new antiviral therapies.

Additionally, (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol has been investigated for its anticancer properties. Research has shown that certain derivatives of this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol could serve as a valuable starting point for the development of novel anticancer agents with improved efficacy and reduced side effects.

The synthesis of (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol typically involves multistep reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and ring-closing metathesis (RCM) processes. Advances in synthetic chemistry have enabled researchers to optimize these methods, making it possible to produce large quantities of the compound for further study and application.

Beyond its direct therapeutic applications, (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol also holds promise as a tool for probing biological systems. Its unique chemical properties allow it to serve as a probe molecule in biochemical assays and cellular imaging studies. By labeling this compound with fluorescent or radioactive tags, researchers can gain insights into its cellular distribution and interactions with target proteins or nucleic acids.

In conclusion, (8-Bromo-3,4-dihydro-2H-1,4-benzoxazin-2-y)lmethanol (CAS No. 1781631-82-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in the development of innovative treatments for a range of diseases.